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Compound of Interest

Compound Name: Caloxetate trisodium

Cat. No.: B15396159

Disclaimer: This document provides general guidance for the proper disposal of caloxetate
trisodium based on available chemical information and standard laboratory safety practices. It
is essential to consult your institution's Environmental Health and Safety (EHS) department and
adhere to all local, state, and federal regulations before proceeding with any disposal method.

Caloxetate trisodium is a chelating agent used as an excipient in medical imaging
formulations.[1] While it is generally shipped as a non-hazardous chemical, proper disposal
procedures are crucial to ensure laboratory safety and environmental compliance.[2]

Hazard Assessment and Personal Protective Equipment
(PPE)

Before handling caloxetate trisodium for disposal, it is imperative to conduct a thorough
hazard assessment. Although not classified as hazardous for transport, it is prudent to treat it
as a potential irritant.

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or goggles.
» Hand Protection: Nitrile or latex gloves.

» Body Protection: A standard laboratory coat.
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Disposal of Unused Caloxetate Trisodium (Solid Form)

Solid, unused caloxetate trisodium should be disposed of as non-hazardous chemical waste.
Step-by-Step Protocol:

e Segregation: Ensure that the caloxetate trisodium waste is not mixed with hazardous
materials, as this would require the entire mixture to be treated as hazardous waste.[3]

o Packaging: Place the solid caloxetate trisodium in a clearly labeled, sealed container. The
label should include the chemical name ("Caloxetate Trisodium") and the words "Non-

Hazardous Waste."

o Collection: Transfer the container to your laboratory's designated non-hazardous solid waste

collection area.

Documentation: Log the disposal in your laboratory's chemical inventory and waste records.

Disposal of Aqueous Solutions of Caloxetate Trisodium

Aqueous solutions of caloxetate trisodium can typically be disposed of down the sanitary
sewer, provided the concentration and volume are within acceptable limits and the solution
does not contain any other hazardous substances.

Quantitative Disposal Parameters
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Parameter Guideline Rationale

To minimize the impact on
Concentration Limit < 1% (W/v) aquatic life and wastewater

treatment processes.

To prevent corrosion of

plumbing and disruption of the
pH Range 6.0-9.0 N

wastewater treatment facility's

biological processes.

. To avoid overloading the local
] A few hundred milliliters per ]
Maximum Volume g wastewater system with a
ay . .
single chemical.

Heavy metals, halogenated ) )
i To comply with environmental
organic compounds, strong .
. ] ] regulations and prevent the
Prohibited Contaminants acids or bases, and other )
N release of toxic substances
substances classified as ) )
into the environment.
hazardous waste.[4]

Experimental Protocol for Neutralization and Dilution (if necessary):

If your caloxetate trisodium solution does not meet the pH criteria, it must be neutralized

before disposal.

o Testing the pH: Use a calibrated pH meter or pH indicator strips to determine the pH of the
solution.

¢ Neutralization:

o If the pH is below 6.0, add a dilute solution of a weak base (e.g., 1% sodium bicarbonate)
dropwise while stirring until the pH is within the acceptable range.

o If the pH is above 9.0, add a dilute solution of a weak acid (e.g., 1% acetic acid) dropwise
while stirring until the pH is within the acceptable range.

¢ Dilution: If the concentration of caloxetate trisodium is above 1%, dilute the solution with
water to bring it below this threshold.
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o Sewer Disposal: Pour the neutralized and diluted solution down a laboratory sink drain,
followed by flushing with a copious amount of water (at least 20 times the volume of the
disposed solution).

Disposal of Empty Containers

Empty containers that held caloxetate trisodium should be triple-rinsed before disposal.[4]
Step-by-Step Protocol:
» Rinsing: Rinse the container thoroughly with water at least three times.

» Rinsate Disposal: The rinsate from the first rinse should be collected and disposed of as
aqueous caloxetate trisodium waste. Subsequent rinsates can typically be disposed of
down the drain.

» Defacing: Remove or deface the original label on the container to prevent misidentification.

o Disposal: Dispose of the clean, empty container in the appropriate laboratory glass or plastic
recycling bin.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
caloxetate trisodium.
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Start: Caloxetate Trisodium Waste

Is the waste in solid form?

Aqueous Solution

Package in a labeled, sealed container for non-hazardous solid waste.

Does the solution contain any hazardous contaminants?

Is the concentration < 1%?

A\
Dispose of as hazardous waste according to institutional protocols. No
Dilute with water to < 1%. Yep
\ 4

Is the pH between 6.0 and 9.0?

Neutralize with a weak acid or base.

\

Dispose of down the sanitary sewer with copious amounts of water.

End of Process

Click to download full resolution via product page

Caption: Disposal decision workflow for caloxetate trisodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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